Cas no 1249557-72-9 (1-(3,5-difluorophenyl)cyclohexylmethanamine)

• Product Name: 1-(3,5-difluorophenyl)cyclohexylmethanamine
• CAS No: 1249557-72-9
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6042480
• PubChem ID: 61496519
• Update Time: 2025-08-02

1-(3,5-difluorophenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)cyclohexylmethanamine
• (1-(3,5-difluorophenyl)cyclohexyl)methanamine
• Cyclohexanemethanamine, 1-(3,5-difluorophenyl)-
• EN300-1839114
• AKOS010757747
• 1249557-72-9
• [1-(3,5-difluorophenyl)cyclohexyl]methanamine

• Inchi： 1S/C13H17F2N/c14-11-6-10(7-12(15)8-11)13(9-16)4-2-1-3-5-13/h6-8H,1-5,9,16H2
• InChI Key： XYNGEKFYDZAJPH-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC(F)=C2)(CN)CCCCC1

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 298.6±30.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on 1-(3,5-difluorophenyl)cyclohexylmethanamine

Comprehensive Overview of 1-(3,5-Difluorophenyl)cyclohexylmethanamine (CAS No. 1249557-72-9)

1-(3,5-Difluorophenyl)cyclohexylmethanamine (CAS No. 1249557-72-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclohexylmethanamine core substituted with a 3,5-difluorophenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like 1-(3,5-Difluorophenyl)cyclohexylmethanamine has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where fluorinated molecules play a pivotal role. The compound’s CAS number 1249557-72-9 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in both industrial and academic settings.

One of the key advantages of 1-(3,5-Difluorophenyl)cyclohexylmethanamine lies in its versatility. Its amine functional group allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This is particularly valuable in the context of AI-driven drug discovery, where computational models predict the efficacy of novel compounds. The integration of such fluorinated building blocks into drug design pipelines exemplifies the synergy between synthetic chemistry and modern technology.

From a synthetic chemistry perspective, the preparation of 1-(3,5-Difluorophenyl)cyclohexylmethanamine involves multi-step organic transformations, often starting from readily available precursors like cyclohexanone and 3,5-difluorobenzene. The process typically includes Grignard reactions, reductive amination, and purification techniques such as column chromatography. These methods are well-documented in peer-reviewed journals, making the compound accessible to researchers worldwide.

The compound’s physicochemical properties, including its molecular weight, solubility, and logP value, are critical for its application in drug formulation. For instance, its lipophilicity can influence its ability to cross the blood-brain barrier, a hot topic in neuropharmacology. This has led to increased searches for CAS 1249557-72-9 in forums discussing CNS drug development and blood-brain barrier penetration.

Beyond pharmaceuticals, 1-(3,5-Difluorophenyl)cyclohexylmethanamine is also explored in material science. Its rigid cyclohexyl backbone and fluorine atoms contribute to the thermal stability and electronic properties of polymers and coatings. This dual utility underscores its importance in interdisciplinary research, bridging gaps between organic chemistry and advanced materials.

Environmental and safety considerations are also paramount when working with fluorinated compounds. While 1-(3,5-Difluorophenyl)cyclohexylmethanamine is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with the broader industry focus on green chemistry and sustainable synthesis, topics frequently searched by professionals aiming to minimize environmental impact.

In summary, 1-(3,5-Difluorophenyl)cyclohexylmethanamine (CAS No. 1249557-72-9) is a multifaceted compound with applications spanning drug discovery, material science, and beyond. Its structural features and synthetic accessibility make it a cornerstone in modern research, addressing pressing challenges in healthcare and technology. As the scientific community continues to explore its potential, this compound will undoubtedly remain a focal point in innovative research endeavors.